Cas no 1216883-23-6 (Irbesartan-d)

• Product Name: Irbesartan-d
• CAS No: 1216883-23-6
• MF: C₂₅H₂₈N₆O
• MW: 432.554071426392
• CID: 1066959
• PubChem ID: 45358998
• Update Time: 2025-08-05

Irbesartan-d Chemical and Physical Properties

Names and Identifiers

• [2H4]-Irbesartan
• 2-butyl-3-[[2,3,5,6-tetradeuterio-4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
• Irbesartan D4
• Irbesartan-d4
• BMS-186295 D4
• SR-47436 D4
• Irbesartan-d
• MS-27719
• 2-Butyl-3-{[2'-(2H-tetrazol-5-yl)(2,3,5,6-~2~H_4_)[1,1'-biphenyl]-4-yl]methyl}-1,3-diazaspiro[4.4]non-1-en-4-one
• DTXSID00670085
• DA-54372
• F85147
• HY-B0202S
• AKOS040733462
• 1216883-23-6
• BMS-186295-d4

• Inchi： 1S/C25H28N6O/c1-2-3-10-22-26-25(15-6-7-16-25)24(32)31(22)17-18-11-13-19(14-12-18)20-8-4-5-9-21(20)23-27-29-30-28-23/h4-5,8-9,11-14H,2-3,6-7,10,15-17H2,1H3,(H,27,28,29,30)/i11D,12D,13D,14D
• InChI Key： YOSHYTLCDANDAN-WQKXEYJYSA-N
• SMILES： O=C1C2(CCCC2)N=C(CCCC)N1CC1C([2H])=C([2H])C(C2=CC=CC=C2C2N=NNN=2)=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 432.25800
• Monoisotopic Mass: 432.25756652g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.13000
• LogP: 4.15090

Irbesartan-d Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Irbesartan-d

Comprehensive Guide to Irbesartan-d (CAS No. 1216883-23-6): Applications, Mechanism, and Research Insights

Irbesartan-d, labeled with deuterium and identified by CAS No. 1216883-23-6, is a stable isotope-labeled analog of the widely prescribed antihypertensive drug Irbesartan. This deuterated compound has gained significant attention in pharmaceutical research, particularly in drug metabolism studies, quantitative bioanalysis, and clinical pharmacokinetics. As a selective angiotensin II receptor antagonist, it plays a pivotal role in understanding the ADME (Absorption, Distribution, Metabolism, Excretion) profile of its parent molecule, making it invaluable for LC-MS/MS method development and internal standard applications.

The deuterium labeling in Irbesartan-d enhances its utility in mass spectrometry-based assays, where it serves as a critical tool for minimizing matrix effects and improving assay precision. Researchers frequently employ this compound in hypertension drug development pipelines to track metabolite pathways and assess drug-drug interactions. Its structural similarity to Irbesartan—a blockbuster antihypertensive medication—allows for seamless integration into high-throughput screening platforms while maintaining isotopic integrity under physiological conditions.

Recent advancements in precision medicine have amplified the demand for isotope-labeled pharmaceuticals like Irbesartan-d. With growing interest in personalized dosing regimens for cardiovascular diseases, this compound enables accurate quantification of Irbesartan plasma concentrations across diverse patient populations. Its application extends to pharmacogenomic studies, where researchers investigate genetic variations affecting drug response in conditions such as essential hypertension and diabetic nephropathy.

From a synthetic chemistry perspective, CAS No. 1216883-23-6 represents a triumph in isotopic labeling techniques. The incorporation of deuterium at specific positions preserves the compound’s bioactivity while providing distinct spectral signatures for analytical detection. This characteristic is particularly valuable in tandem mass spectrometry, where Irbesartan-d generates predictable fragmentation patterns that facilitate unambiguous identification in complex biological matrices.

The pharmaceutical industry’s shift toward green chemistry principles has also spotlighted deuterated compounds like Irbesartan-d. By improving analytical efficiency and reducing the need for repeated patient sampling, these labeled analogs contribute to more sustainable research practices. Furthermore, their role in generic drug bioequivalence studies ensures rigorous quality control for off-patent antihypertensive formulations entering global markets.

Emerging trends in digital health monitoring have created synergies with Irbesartan-d applications. As wearable devices generate real-time blood pressure data, the compound’s analytical capabilities enable researchers to correlate pharmacokinetic profiles with dynamic physiological responses. This integration supports the development of closed-loop therapeutic systems for chronic disease management—a hot topic in current healthtech innovation circles.

Quality assurance protocols for CAS No. 1216883-23-6 adhere to stringent ICH guidelines, ensuring batch-to-batch consistency for research use. Analytical certificates typically include specifications for isotopic purity, chemical stability, and residual solvent content, meeting the exacting standards of regulatory bodies like the FDA and EMA. Such rigor makes Irbesartan-d a reliable reference material for GLP-compliant laboratories worldwide.

Future research directions for Irbesartan-d may explore its potential in theranostic applications, combining therapeutic monitoring with diagnostic insights. As the scientific community delves deeper into polypharmacy challenges among aging populations, this deuterated standard could provide essential data for optimizing multidrug regimens. Its versatility continues to inspire novel methodologies in translational medicine, solidifying its status as an indispensable tool in modern pharmacology.